Cas no 1805457-95-7 (3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid)

• Product Name: 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid
• CAS No: 1805457-95-7
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4980558
• Update Time: 2025-10-31

3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO2/c12-4-8-7(11(13)14)2-1-6(3-10(16)17)9(8)5-15/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： OMEAMJYVOSEUCH-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(CC(=O)O)C=CC=1C(F)F

Computed Properties

• Exact Mass: 259.0211625 g/mol
• Monoisotopic Mass: 259.0211625 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1
• Molecular Weight: 259.63

Additional information on 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid

Comprehensive Overview of 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805457-95-7)

3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805457-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a chloromethyl group, a cyano moiety, and a difluoromethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its phenylacetic acid backbone serves as a critical building block for designing enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where fluorination plays a pivotal role in optimizing drug candidates. The compound's CAS No. 1805457-95-7 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the chloromethyl and cyano groups in 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid offer reactive sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening in drug development, where rapid iteration of molecular structures is essential. Additionally, the difluoromethyl group's lipophilicity and electron-withdrawing properties contribute to improved pharmacokinetic profiles, a hot topic in medicinal chemistry forums and publications.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid while minimizing waste and energy consumption. Questions about its biodegradability and ecotoxicology are common in scientific queries, highlighting the need for comprehensive safety assessments.

The agrochemical sector has likewise shown interest in CAS No. 1805457-95-7, particularly for developing next-generation crop protection agents. The compound's structural motifs are analogous to those found in herbicides and fungicides, making it a candidate for novel formulations that address pesticide resistance—a pressing concern in modern agriculture. Searches for "fluorinated agrochemical intermediates" often lead to discussions about this chemical's potential.

Analytical challenges associated with 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid are another focal point. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and stability, topics frequently raised in analytical chemistry communities. The compound's spectral data and chromatographic behavior are critical for quality control in industrial applications.

In summary, 3-Chloromethyl-2-cyano-4-(difluoromethyl)phenylacetic acid (CAS No. 1805457-95-7) represents a multifaceted tool for researchers tackling challenges in drug design, agrochemical innovation, and sustainable synthesis. Its integration into contemporary scientific workflows underscores the intersection of molecular diversity and functional efficacy, ensuring its continued prominence in chemical literature and industrial pipelines.